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An In-depth Technical Guide to the Physical and Chemical Properties of 2-Iodobenzoic Acid

Introduction
2-Iodobenzoic acid (ortho-iodobenzoic acid) is an aromatic carboxylic acid that has garnered

significant attention within the scientific community. Its unique molecular architecture, featuring

a sterically demanding iodine atom adjacent to a carboxylic acid group on a benzene ring,

imparts a fascinating profile of physical properties and chemical reactivity. This guide, intended

for researchers, scientists, and professionals in drug development, provides a comprehensive

exploration of the core characteristics of 2-iodobenzoic acid. We will delve into its physical

attributes, chemical behavior, and pivotal role as a versatile building block in modern organic

synthesis, particularly in the creation of powerful oxidizing agents and complex molecular

scaffolds.

Physical Properties of 2-Iodobenzoic Acid
The physical state and solubility of a compound are foundational to its application in any

experimental setting. 2-Iodobenzoic acid is typically encountered as a white to off-white or

slightly yellow crystalline powder.[1][2] Its coloration can be influenced by the presence of

impurities or slight decomposition upon exposure to light, underscoring its light-sensitive

nature.[1][3][4]

The structural features of 2-iodobenzoic acid—specifically the polar carboxylic acid group and

the large, polarizable iodine atom—govern its solubility. The carboxylic acid moiety allows for
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hydrogen bonding, which contributes to its slight solubility in polar solvents like water.[1][5]

However, the overall nonpolar character of the benzene ring and the bulky iodine atom limits its

aqueous solubility, rendering it only sparingly soluble in water.[3][5] Conversely, it exhibits good

solubility in various organic solvents, including ethanol, acetone, methanol, and dimethyl

sulfoxide (DMSO).[4][5][6][7] The solubility in polar organic solvents is enhanced by both the

polar carboxylic acid group and the ability of the iodine to participate in halogen bonding and

other non-covalent interactions. This solubility profile is a critical consideration for its use in

reactions and for its purification.

A summary of its key physical properties is presented in the table below:

Property Value References

Molecular Formula C₇H₅IO₂ [6]

Molecular Weight 248.02 g/mol [4][8]

Appearance
White to off-white/light yellow

crystalline powder
[1][2][9]

Melting Point 160-164 °C [2][3][9]

Boiling Point 313.9 ± 25.0 °C (Predicted) [4][9]

Density ~2.25 g/cm³ [9][10]

pKa 2.85 (at 25 °C) [3][4][6]

Water Solubility Sparingly soluble [3][5]

Organic Solvent Solubility
Soluble in ethanol, acetone,

methanol, DMSO
[4][5][7]

Chemical Properties and Reactivity
The chemical behavior of 2-iodobenzoic acid is dictated by the interplay between the electron-

withdrawing carboxylic acid group and the ortho-iodine substituent.

Acidity and Stability
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With a pKa of approximately 2.85, 2-iodobenzoic acid is a moderately strong organic acid.[3]

[4][6] It is generally stable under standard laboratory conditions but should be stored in a dark

place under an inert atmosphere due to its sensitivity to light.[3][4][9] It is incompatible with

strong oxidizing agents and strong bases.[3][9][11]

Reactivity and Synthetic Utility
2-Iodobenzoic acid is a versatile reagent in organic synthesis, primarily owing to the reactivity

of both the carboxylic acid group and the carbon-iodine bond.

Reactions of the Carboxylic Acid Group: Like other carboxylic acids, 2-iodobenzoic acid
readily undergoes reactions such as esterification and amide formation. For instance, it can

be converted to its corresponding esters, such as methyl 2-iodobenzoate, through acid-

catalyzed esterification with an alcohol.[12] This reactivity is fundamental to its use as a

building block for more complex molecules.[13]

The Carbon-Iodine Bond and Coupling Reactions: The C-I bond in 2-iodobenzoic acid is

susceptible to a variety of transformations, most notably palladium-catalyzed cross-coupling

reactions like the Suzuki reaction.[6][9] This allows for the formation of carbon-carbon bonds,

enabling the synthesis of biaryl structures and other complex architectures.[1]

Precursor to Hypervalent Iodine Reagents: Perhaps the most significant application of 2-
iodobenzoic acid is its role as a precursor to hypervalent iodine reagents.[9][14] These

compounds, in which the iodine atom exists in a higher oxidation state, are highly valuable

as mild and selective oxidizing agents in modern organic synthesis.[14]

The oxidation of 2-iodobenzoic acid yields 2-iodoxybenzoic acid (IBX), a powerful and

versatile oxidant.[14][15] IBX, in turn, can be acetylated to produce the Dess-Martin

periodinane (DMP), another widely used oxidizing agent.[6][9] The synthesis of these reagents

from 2-iodobenzoic acid has revolutionized many oxidative transformations in organic

chemistry, offering an alternative to heavy metal-based oxidants.[14]
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Synthesis of Hypervalent Iodine Reagents
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Caption: Synthetic pathway from 2-Iodobenzoic acid to IBX and DMP and their application.

Experimental Protocols
Purification of 2-Iodobenzoic Acid
For many synthetic applications, the purity of 2-iodobenzoic acid is paramount.

Recrystallization is a common and effective method for its purification.

Protocol:
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Dissolve the crude 2-iodobenzoic acid in a minimal amount of a hot solvent, such as a

mixture of ethanol and water.[6][16]

If the solution is colored, a small amount of activated charcoal can be added, and the

solution briefly boiled to adsorb colored impurities.

Hot filter the solution to remove the charcoal and any insoluble impurities.

Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice

bath to induce crystallization.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent,

and dry under vacuum.[6]

Sublimation under vacuum at around 100°C is another effective purification technique.[6][16]

Synthesis of 2-Iodoxybenzoic Acid (IBX) from 2-
Iodobenzoic Acid
This protocol describes a modern and safer synthesis of IBX using Oxone®.

Rationale: This method avoids the use of potentially hazardous reagents like potassium

bromate.[14] Oxone® is a stable and inexpensive oxidant.[15] The reaction is typically

performed in water, a green solvent.

Protocol:

In a flask equipped with a magnetic stirrer, suspend 2-iodobenzoic acid in water.

Add Oxone® (a triple salt of 2KHSO₅·KHSO₄·K₂SO₄) to the suspension.[15]

Heat the white suspension to approximately 70°C and stir vigorously for about three hours.

[14]

Cool the reaction mixture in an ice bath.

Collect the precipitated white solid (IBX) by vacuum filtration.
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Wash the solid sequentially with water and then diethyl ether to facilitate drying.[14]

Dry the product under vacuum to obtain IBX.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Prepare a sample by dissolving 10-20 mg of 2-iodobenzoic acid in approximately 0.6 mL

of a deuterated solvent such as DMSO-d₆ or CDCl₃ in an NMR tube.[12]

Acquire ¹H and ¹³C NMR spectra. The ¹H NMR spectrum will show characteristic signals

for the aromatic protons, and the ¹³C NMR will show signals for the carboxyl carbon and

the aromatic carbons, including the carbon bearing the iodine atom.[8][17]

Infrared (IR) Spectroscopy:

Acquire an IR spectrum of the solid sample, typically using an ATR-FTIR spectrometer.

The spectrum will exhibit a broad O-H stretching band for the carboxylic acid, a sharp C=O

stretching band, and characteristic peaks for the aromatic ring.[18][19]

Mass Spectrometry (MS):

Obtain a mass spectrum using a suitable ionization technique, such as electron ionization

(EI).

The mass spectrum will show the molecular ion peak (M⁺) and characteristic

fragmentation patterns.[8][20]

Safety and Handling
2-Iodobenzoic acid is considered a hazardous substance and should be handled with

appropriate safety precautions. It is harmful if swallowed and can cause skin irritation and

serious eye damage.[11][21][22][23] It may also cause respiratory irritation.[11][22]

Personal Protective Equipment (PPE): When handling 2-iodobenzoic acid, it is essential to

wear protective gloves, safety goggles or a face shield, and a lab coat.[11][21]
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Handling: Use in a well-ventilated area, preferably a fume hood, to avoid inhalation of dust.

[11][22] Avoid contact with skin and eyes.[11] Wash hands thoroughly after handling.[11][21]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[3][11]

Keep away from light, strong oxidizing agents, and strong bases.[3][9][11]

Conclusion
2-Iodobenzoic acid is a compound of significant utility in the chemical sciences. Its well-

defined physical properties, combined with its versatile chemical reactivity, make it an

invaluable starting material and intermediate in organic synthesis. Its pivotal role in the

preparation of hypervalent iodine reagents like IBX and DMP has solidified its importance,

providing chemists with mild and selective tools for a wide range of oxidative transformations. A

thorough understanding of its properties, handling, and reactivity is crucial for its safe and

effective use in research and development, particularly in the fields of pharmaceuticals and

materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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